Cas no 93493-69-7 (2,6-Dichloro-1,7-naphthyridine)

• Product Name: 2,6-Dichloro-1,7-naphthyridine
• CAS No: 93493-69-7
• MF: C₈H₄Cl₂N₂
• MW: 199.036759376526
• MDL: MFCD11044727
• CID: 801379
• PubChem ID: 15592374
• Update Time: 2025-05-19

2,6-Dichloro-1,7-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-1,7-naphthyridine
• 1,7-Naphthyridine,2,6-dichloro-
• 1,7-Naphthyridine,2,6-dichloro
• 1,7-NAPHTHYRIDINE, 2,6-DICHLORO-
• 2,6-Dichloro-1,7-napthyridine
• UTSKFSYPNOCOSH-UHFFFAOYSA-N
• AKOS006309173
• CS-0156747
• SCHEMBL11004060
• 93493-69-7
• MFCD11044727
• EN300-3273753
• O10626
• AS-50036
• DTXSID90575353

• MDL： MFCD11044727
• Inchi： 1S/C8H4Cl2N2/c9-7-2-1-5-3-8(10)11-4-6(5)12-7/h1-4H
• InChI Key： UTSKFSYPNOCOSH-UHFFFAOYSA-N
• SMILES： ClC1=CC2=CC=C(N=C2C=N1)Cl

Computed Properties

• Exact Mass: 197.97500
• Monoisotopic Mass: 197.9751535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78000
• LogP: 2.93660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 2,6-Dichloro-1,7-naphthyridine

Introduction to 2,6-Dichloro-1,7-naphthyridine (CAS No. 93493-69-7)

2,6-Dichloro-1,7-naphthyridine, with the chemical formula C₆H₃Cl₂N₂, is a heterocyclic organic compound belonging to the naphthyridine class. This compound has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural framework and potential biological activities. The presence of chlorine substituents at the 2 and 6 positions enhances its reactivity, making it a valuable intermediate in the synthesis of various pharmacologically relevant molecules.

The CAS number 93493-69-7 uniquely identifies this compound in scientific literature and industrial applications. Its molecular structure consists of a fused bicyclic system containing nitrogen atoms, which contributes to its stability and compatibility with a wide range of chemical reactions. This feature has made 2,6-dichloro-1,7-naphthyridine a preferred building block in medicinal chemistry for designing novel therapeutic agents.

In recent years, researchers have been exploring the pharmacological potential of 2,6-dichloro-1,7-naphthyridine and its derivatives. One particularly promising area of investigation is its role as a precursor in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the structure of 2,6-dichloro-1,7-naphthyridine, scientists have synthesized compounds that exhibit potent inhibitory effects on specific kinases, demonstrating potential therapeutic benefits.

Another significant application of 2,6-dichloro-1,7-naphthyridine lies in the agrochemical sector. Derivatives of this compound have shown efficacy as herbicides and fungicides due to their ability to interfere with essential metabolic processes in plants and fungi. The chlorine atoms in its structure facilitate interactions with biological targets, enhancing its bioactivity. This has led to the development of novel crop protection agents that offer improved performance compared to traditional formulations.

The synthesis of 2,6-dichloro-1,7-naphthyridine typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include chlorination reactions on pre-formed naphthyridine scaffolds or cyclization reactions involving chlorinated intermediates. The choice of synthetic pathway depends on factors such as yield requirements, scalability, and environmental considerations. Advances in green chemistry have also influenced the development of more sustainable methods for producing this compound.

From a computational chemistry perspective, 2,6-dichloro-1,7-naphthyridine has been extensively studied to understand its electronic properties and reactivity. Molecular modeling techniques have revealed insights into how the chlorine substituents influence its interactions with biological targets. These insights are crucial for rational drug design, where understanding the molecular basis of binding is essential for optimizing drug candidates.

The pharmacokinetic properties of derivatives of 2,6-dichloro-1,7-naphthyridine are also subjects of active research. Studies have focused on improving oral bioavailability and reducing metabolic degradation by modifying the compound's structure. For instance, incorporating fluorine atoms or other heteroatoms into the molecule can enhance stability and prolong circulation time in vivo.

In conclusion, 2 ,6-Dichloro-1 ,7 -naphthyridine (CAS No . 93493 -69 -7) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals . Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules . Ongoing research continues to uncover new possibilities for leveraging this compound's potential , contributing to advancements in drug discovery and crop protection strategies . p >